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A comprehensive review of the performance, mechanisms, and experimental protocols for
dimethylolurea-based and glyoxal-based crosslinking agents in the textile industry.

In the realm of textile finishing, the quest for durable press and wrinkle-resistant fabrics has led
to the extensive use of crosslinking agents. Among these, dimethylolurea and its derivatives
have long been the industry standard. However, growing concerns over formaldehyde release
have paved the way for alternatives like glyoxal. This guide provides an objective comparison
of the performance of dimethylolurea and glyoxal as crosslinking agents, supported by
experimental data and detailed methodologies for researchers, scientists, and drug
development professionals.

Executive Summary

Dimethylolurea, particularly in the form of dimethyloldihydroxyethyleneurea (DMDHEU), has
been a cornerstone of durable press finishes due to its high reactivity and cost-effectiveness. It
imparts excellent wrinkle resistance to cellulosic fabrics by forming stable ether crosslinks.
However, the major drawback of DMDHEU is the release of formaldehyde, a known
carcinogen, during application and storage.

Glyoxal has emerged as a prominent formaldehyde-free alternative. It crosslinks cellulose
through the formation of acetal linkages. While it effectively improves wrinkle recovery and
dimensional stability, it can lead to a greater reduction in the mechanical strength of the fabric
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compared to DMDHEU. The performance of glyoxal is highly dependent on the catalyst system
and the presence of additives.

This guide delves into a detailed comparison of these two crosslinking agents, examining their
reaction mechanisms, and their impact on key fabric properties such as wrinkle recovery,
tensile strength, and tear strength.

Performance Data: A Quantitative Comparison

The following tables summarize the typical performance of dimethylolurea (as DMDHEU) and
glyoxal as crosslinking agents for cotton fabrics. The data is a synthesis of findings from
various studies and represents typical outcomes under optimized conditions.

Wrinkle
Lo . Curing . Recovery
Crosslinkin  Concentrati Curing
Catalyst Temperatur . . Angle
g Agent on (%) Time (min)
e (°C) (WRA, warp

+ weft, °)

Untreated
0 - - - ~180

Cotton
DMDHEU 5-8 MgCl2 150-160 3-5 250-280
Glyoxal 5-8 Al2(SO4)3 130-150 3-5 240-270

Table 1. Wrinkle Recovery Angle. This table illustrates the effectiveness of DMDHEU and
glyoxal in improving the wrinkle resistance of cotton fabric. Both agents significantly increase
the wrinkle recovery angle compared to untreated cotton, with DMDHEU often showing a slight
advantage.

o . Tensile Strength Tear Strength
Crosslinking Agent  Concentration (%) . .
Retention (%) Retention (%)
DMDHEU 5-8 50-60 40-50
Glyoxal 5-8 40-50 30-40
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Table 2: Mechanical Properties. This table highlights the impact of the crosslinking agents on
the mechanical strength of the cotton fabric. Crosslinking inevitably leads to a reduction in
strength. Glyoxal treatments tend to result in a greater loss of both tensile and tear strength
compared to DMDHEU.[1][2]

Crosslinking Agent Formaldehyde Release (ugl/g)
DMDHEU 50-200 (can be reduced with scavengers)
Glyoxal Not detectable

Table 3: Formaldehyde Release. This table underscores the primary advantage of glyoxal over
DMDHEU. Glyoxal is a non-formaldehyde crosslinking agent, while DMDHEU-treated fabrics
can release formaldehyde.

Crosslinking Mechanisms

The crosslinking mechanisms of dimethylolurea and glyoxal with cellulose are distinct, leading
to differences in the properties of the finished fabric.

Dimethylolurea (DMDHEU) Crosslinking:

DMDHEU reacts with the hydroxyl groups of cellulose in the presence of an acid catalyst, such
as magnesium chloride, upon heating. This reaction forms stable ether linkages between
adjacent cellulose chains, creating a crosslinked network that imparts wrinkle resistance.[3]
The reaction proceeds via the N-methylol groups of the DMDHEU molecule.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://bioresources.cnr.ncsu.edu/resources/a-comparative-study-of-the-effects-of-chemical-crosslinking-agents-on-nbsk-handsheet-properties/
https://scispace.com/pdf/comparative-enactment-of-formaldehyde-free-and-formaldehyde-1afybnq18u.pdf
https://www.benchchem.com/product/b1678115?utm_src=pdf-body
https://www.benchchem.com/product/b1678115?utm_src=pdf-body
https://www.researchgate.net/figure/Ether-crosslinking-of-cotton-by-DMDHEU-hydrolysis-and-formaldehyde-release-from-treated_fig11_351955055
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Reactants

Cellulose-OH

DMDHEU s (I OETEINCI Cellulose-O-CH2-N(R)-CH2-O-Cellulose
(Ether Linkage)

+ Heat, Catalyst

Cellulose-OH

Click to download full resolution via product page
Caption: DMDHEU crosslinking mechanism with cellulose.
Glyoxal Crosslinking:

Glyoxal, a dialdehyde, reacts with the hydroxyl groups of cellulose to form hemiacetal and
subsequently stable acetal linkages. This reaction is also acid-catalyzed, with aluminum sulfate
being a common catalyst. The formation of these acetal crosslinks restricts the movement of
cellulose chains, thereby improving wrinkle recovery.[4]
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Caption: Glyoxal crosslinking mechanism with cellulose.

Experimental Protocols

A standardized experimental workflow is crucial for the objective comparison of crosslinking
agents. The following protocol outlines the key steps for treating cotton fabric and evaluating its

performance.
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Caption: Experimental workflow for comparing crosslinking agents.

Detailed Methodologies
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. Fabric Preparation:

A 100% cotton, plain-weave fabric is typically used.

The fabric should be desized, scoured, and bleached to ensure uniformity and remove any
impurities that might interfere with the crosslinking reaction.

. Preparation of Treatment Solutions:

Dimethylolurea (DMDHEU) Solution: A typical solution contains 5-8% DMDHEU, 1.5-2.5%
magnesium chloride (MgClz) as a catalyst, and a small amount of a wetting agent in
deionized water.

Glyoxal Solution: A typical solution contains 5-8% glyoxal (40% aqueous solution), 1.5-2.5%
aluminum sulfate (Al2(SOa4)3) as a catalyst, and a wetting agent in deionized water.

. Application of Crosslinking Agents:

The fabric samples are immersed in the respective treatment solutions and then passed
through a laboratory padder to achieve a consistent wet pickup of 70-80%.

. Drying and Curing:
The padded fabric samples are dried at 80-100°C for approximately 5 minutes.

Curing is then carried out in a laboratory oven at a specified temperature and time (e.g.,
150°C for 4 minutes for DMDHEU, 140°C for 4 minutes for glyoxal).

. Evaluation of Treated Fabrics:

Wrinkle Recovery Angle (WRA): Measured according to AATCC Test Method 66. This test
determines the ability of a fabric to recover from a controlled wrinkle.

Tensile Strength: Determined according to ISO 13934-1. This test measures the force
required to break the fabric.

Tear Strength: Measured according to ISO 13937-1. This test measures the force required to
propagate a tear in the fabric.
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o Formaldehyde Release: For DMDHEU-treated samples, formaldehyde release is quantified
using methods such as the AATCC Test Method 112 (sealed jar method).

Conclusion

The choice between dimethylolurea and glyoxal as a crosslinking agent involves a trade-off
between performance, cost, and environmental considerations. Dimethylolurea, particularly as
DMDHEU, generally offers superior mechanical strength retention and is more economical.
However, the significant issue of formaldehyde release is a major driver for the adoption of
alternatives.

Glyoxal provides a viable formaldehyde-free option for durable press finishing. While it can lead
to a greater reduction in fabric strength, ongoing research into catalyst systems and the use of
additives is aimed at mitigating this drawback. For applications where formaldehyde content is
a critical concern, glyoxal stands out as a strong candidate. Researchers and professionals in
drug development, where biocompatibility is paramount, should carefully consider the
implications of each crosslinking agent's chemical properties and performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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